Cas no 2649085-07-2 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(propan-2-yl)butanamidoacetic acid)

2-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(propan-2-yl)butanamidoacetic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its key structural features include a sterically hindered 2-methylbutanamido backbone and an isopropyl amide moiety, which enhance its utility in introducing conformational constraints or hydrophobic interactions in peptide design. The Fmoc group ensures compatibility with standard solid-phase peptide synthesis (SPPS) protocols, allowing for efficient deprotection under mild basic conditions. This compound is particularly valuable for synthesizing modified peptides with tailored steric and electronic properties, making it suitable for research in medicinal chemistry and bioconjugation. High purity and consistent performance are critical advantages for reliable incorporation into complex peptide sequences.

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(propan-2-yl)butanamidoacetic acid structure

2649085-07-2 structure

Product name:2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(propan-2-yl)butanamidoacetic acid

CAS No:2649085-07-2

MF:C₂₅H₃₀N₂O₅

MW:438.516107082367

CID:6259742

PubChem ID:165817017

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(propan-2-yl)butanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

- 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(propan-2-yl)butanamidoacetic acid
- 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methyl-N-(propan-2-yl)butanamido]acetic acid
- EN300-1487717
- 2649085-07-2
- Inchi： 1S/C25H30N2O5/c1-5-25(4,23(30)27(16(2)3)14-22(28)29)26-24(31)32-15-21-19-12-8-6-10-17(19)18-11-7-9-13-20(18)21/h6-13,16,21H,5,14-15H2,1-4H3,(H,26,31)(H,28,29)
- InChI Key： YWBRNIAHZPGHAK-UHFFFAOYSA-N
- SMILES： O(C(NC(C)(C(N(CC(=O)O)C(C)C)=O)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

Exact Mass: 438.21547206g/mol
Monoisotopic Mass: 438.21547206g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 32
Rotatable Bond Count: 9
Complexity: 674
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 95.9Å²
XLogP3: 4.1

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(propan-2-yl)butanamidoacetic acid Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
Enamine	EN300-1487717-250mg	2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methyl-N-(propan-2-yl)butanamido]acetic acid	2649085-07-2	250mg	$3099.0	2023-09-28
Enamine	EN300-1487717-50mg	2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methyl-N-(propan-2-yl)butanamido]acetic acid	2649085-07-2	50mg	$2829.0	2023-09-28
Enamine	EN300-1487717-500mg	2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methyl-N-(propan-2-yl)butanamido]acetic acid	2649085-07-2	500mg	$3233.0	2023-09-28
Enamine	EN300-1487717-1.0g	2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methyl-N-(propan-2-yl)butanamido]acetic acid	2649085-07-2	1g	$0.0	2023-06-06
Enamine	EN300-1487717-1000mg	2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methyl-N-(propan-2-yl)butanamido]acetic acid	2649085-07-2	1000mg	$3368.0	2023-09-28
Enamine	EN300-1487717-100mg	2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methyl-N-(propan-2-yl)butanamido]acetic acid	2649085-07-2	100mg	$2963.0	2023-09-28
Enamine	EN300-1487717-10000mg	2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methyl-N-(propan-2-yl)butanamido]acetic acid	2649085-07-2	10000mg	$14487.0	2023-09-28
Enamine	EN300-1487717-2500mg	2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methyl-N-(propan-2-yl)butanamido]acetic acid	2649085-07-2	2500mg	$6602.0	2023-09-28
Enamine	EN300-1487717-5000mg	2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methyl-N-(propan-2-yl)butanamido]acetic acid	2649085-07-2	5000mg	$9769.0	2023-09-28